C108297

• Molecular Formula: C30H36FN3O4S
• Molecular Weight: 553.7 g/mol
• InChI: InChI=1S/C30H36FN3O4S/c1-29(2,3)23-5-11-27(12-6-23)39(35,36)33-14-13-24-17-28-22(18-30(24,20-33)21-38-16-15-37-4)19-32-34(28)26-9-7-25(31)8-10-26/h5-12,17,19H,13-16,18,20-21H2,1-4H3/t30-/m1/s1
• InChIKey: OMKDFVUMRKROMY-SSEXGKCCSA-N

C108297 – Selective GR Modulator Overview

C108297 (also designated CORT108297) is a non-steroidal, synthetic selective glucocorticoid receptor (GR) modulator (SGRM) discovered through structure–activity optimization of the hexahydro-isoquinoline scaffold [1]. It binds the human GR with high affinity (Ki = 0.7 nM) and exhibits potent functional modulation in GR reporter gene assays (functional Ki = 0.6 nM) [1]. Unlike classical steroidal GR ligands, C108297 displays approximately 1000-fold selectivity for GR over progesterone, estrogen, androgen, and mineralocorticoid receptors [2]. Critically, C108297 functions as a context-dependent partial agonist/antagonist—activating or repressing GR-dependent transcriptional programs in a tissue- and gene-specific manner—placing it in a distinct pharmacological class from both full GR agonists (e.g., dexamethasone) and non-selective GR antagonists (e.g., mifepristone/RU486) [2].

High GR selectivity over progesterone, estrogen, androgen, and mineralocorticoid receptors

Context-dependent partial agonist/antagonist enabling tissue- and gene-specific GR pathway dissection

Non-steroidal hexahydro-isoquinoline scaffold; distinct pharmacological class from steroidal GR ligands

• [1] Clark RD, Ray NC, Williams K, Blaney P, Ward S, Crackett PH, et al. 1H-Pyrazolo[3,4-g]hexahydro-isoquinolines as selective glucocorticoid receptor antagonists with high functional activity. Bioorg Med Chem Lett. 2008;18(4):1312–1317. doi:10.1016/j.bmcl.2008.01.027 View Source
• [2] Zalachoras I, Houtman R, Atucha E, Devos R, Tijssen AMI, Hu P, et al. Differential targeting of brain stress circuits with a selective glucocorticoid receptor modulator. Proc Natl Acad Sci USA. 2013;110(19):7910–7915. doi:10.1073/pnas.1219411110 View Source

C108297 Procurement Risks – Why Substitution Fails

Selective glucocorticoid receptor modulators (SGRMs) are not a homogeneous pharmacological class. Even within the Corcept Therapeutics pipeline, individual SGRMs—C108297, CORT113176, CORT118335—differ substantially in nuclear hormone receptor selectivity profiles, functional Ki values, tissue-specific agonist/antagonist ratios, and effects on the hypothalamic–pituitary–adrenal (HPA) axis [1]. C108297 uniquely combines high-affinity GR binding (~0.7–0.9 nM) with a near-absolute selectivity window (~1000-fold) over other steroid receptors, whereas the closest structural analog CORT118335 retains measurable mineralocorticoid receptor (MR) affinity [2]. Furthermore, C108297 is the only SGRM for which concurrent anti-obesity, anti-inflammatory, HPA axis-preserving, and AR-signaling-sparing profiles have been demonstrated across multiple independent in vivo models [2][3][4]. Substitution with mifepristone (RU486) introduces confounding progesterone and androgen receptor activities that alter experimental outcomes; substitution with CORT113176 introduces different metabolic efficacy and HPA-axis effects. These distinctions are not interchangeable for experimental design and must be verified before procurement.

SGRM class heterogeneity: Even closely related SGRMs (CORT113176, CORT118335) differ in MR affinity and metabolic endpoints; experimental profiles may not transfer.

Mifepristone multi-receptor activity: RU486 binds PR and AR, introducing off-target transcriptional effects that confound GR-focused studies.

HPA axis disinhibition with RU486: RU486 elevates basal corticosterone, altering stress model interpretation; C108297 preserves diurnal HPA rhythm.

• [1] Beaudry JL, D'souza AM, Teich T, Tsushima R, Riddell MC. Effects of selective and non-selective glucocorticoid receptor II antagonists on rapid-onset diabetes in young rats. PLoS ONE. 2014;9(3):e91248. doi:10.1371/journal.pone.0091248 View Source
• [2] Kach J, Long TM, Conzen SD, Szmulewitz RZ. Selective glucocorticoid receptor modulators (SGRMs) delay castrate-resistant prostate cancer growth. Mol Cancer Ther. 2017;16(8):1680–1692. doi:10.1158/1535-7163.MCT-16-0923 View Source
• [3] van den Heuvel JK, Boon MR, van Hengel I, Peschier-van der Put E, van Beek L, van Harmelen V, et al. Identification of a selective glucocorticoid receptor modulator that prevents both diet-induced obesity and inflammation. Br J Pharmacol. 2016;173(11):1793–1804. doi:10.1111/bph.13477 View Source
• [4] Zalachoras I, Houtman R, Atucha E, Devos R, Tijssen AMI, Hu P, et al. Differential targeting of brain stress circuits with a selective glucocorticoid receptor modulator. Proc Natl Acad Sci USA. 2013;110(19):7910–7915. doi:10.1073/pnas.1219411110 View Source

C108297 vs. Comparators – Quantitative Differentiation Evidence

GR Selectivity vs. Mifepristone Multi-Receptor Profile

C108297 exhibits approximately 1000-fold binding selectivity for the glucocorticoid receptor (GR) over progesterone receptor (PR), estrogen receptor (ER), androgen receptor (AR), and mineralocorticoid receptor (MR). At a concentration of 10 µM, C108297 shows 0% displacement from MR and only 26% displacement from PR [1]. In contrast, the non-selective steroidal GR antagonist mifepristone (RU486) binds PR with approximately 10-fold greater affinity than GR, and AR with approximately 5-fold lower affinity than GR [2]. This selectivity gap is not incremental—C108297 is classified as 'GR-specific' in nuclear hormone receptor panels, whereas mifepristone is classified as 'GR, PR, AR' with multi-receptor activity [2].

GR Selectivity vs. Mifepristone

Head-to-head

C108297: ~1000-fold GR selectivity; 0% MR displacement at 10 µM; 26% PR displacement

Mifepristone: multi-receptor profile (GR/PR/AR); PR affinity ~10× > GR

Supports GR-specific pathway interpretation; avoids PR/AR off-target confounding.

Nuclear receptor panel; ligand displacement and reporter assays.

Evidence Dimension	Nuclear hormone receptor selectivity profile
Target Compound Data	GR binding Ki = 0.7–0.9 nM; 0% MR displacement at 10 µM; 26% PR displacement at 10 µM; ~1000-fold selectivity for GR over PR, ER, AR, MR
Comparator Or Baseline	Mifepristone (RU486): GR binding Ki = 0.4 nM; PR affinity ~10× greater than GR; AR affinity ~5× lower than GR; functional Ki = 1.2 nM; classified as GR/PR/AR-active
Quantified Difference	C108297: ~1000-fold GR selectivity window. Mifepristone: no selectivity window (multi-receptor binding within one log unit)
Conditions	Ligand displacement assays (ERα, AR, PR) and mineralocorticoid receptor reporter assay; [3H]-dexamethasone displacement for GR binding Ki; data from Clark et al. 2008 and Kach et al. 2017 supplementary Table 1

Why This Matters

Procurement of mifepristone for GR-focused experiments introduces unavoidable PR and AR confounding that can alter transcriptional and phenotypic readouts; C108297 eliminates these off-target variables.

• [1] Zalachoras I, Houtman R, Atucha E, Devos R, Tijssen AMI, Hu P, et al. Differential targeting of brain stress circuits with a selective glucocorticoid receptor modulator. Proc Natl Acad Sci USA. 2013;110(19):7910–7915. doi:10.1073/pnas.1219411110 (see Results/Discussion: '0% displacement from MR and 26% from PR at 10 µM C108297, i.e., over a 1000-fold selectivity for GR') View Source
• [2] Kach J, Long TM, Conzen SD, Szmulewitz RZ. Selective glucocorticoid receptor modulators (SGRMs) delay castrate-resistant prostate cancer growth. Mol Cancer Ther. 2017;16(8):1680–1692 (Table 1: Nuclear hormone receptor specificity and binding/functional Ki values). doi:10.1158/1535-7163.MCT-16-0923 View Source

Anti-Obesity and Anti-Inflammatory Efficacy vs. Mifepristone

In a 4-week high-fat diet (HFD) mouse model, C108297 and mifepristone both attenuated body weight gain relative to vehicle controls, but via mechanistically distinct pathways with divergent inflammatory outcomes. C108297 reduced total caloric intake (via decreased food and fructose consumption), increased white adipose tissue (WAT) lipolysis and plasma free fatty acid levels, and increased fat oxidation. Mifepristone instead increased energy expenditure (total and light-phase) and enhanced brown adipose tissue (BAT) thermogenic marker expression (Ucp1, Pgc-1α) but did not reduce food intake [1]. Critically, only C108297 reduced adipose tissue macrophage infiltration, pro-inflammatory cytokine expression (Il1β, Tnfα), and LPS-stimulated TNF-α secretion in RAW 264.7 macrophages—achieving 56% efficacy relative to the full GR agonist dexamethasone at maximal suppressive dose [1]. Mifepristone did not attenuate inflammation in any measured parameter [1].

Metabolic & Anti-inflammatory vs. Mifepristone

Head-to-head

C108297: attenuated body weight gain; reduced adipose macrophage infiltration; 56% TNF-α suppression (relative to dexamethasone)

Mifepristone: attenuated body weight gain but no anti-inflammatory effect

Supports dual obesity-inflammation model interpretation; mifepristone does not capture inflammation dimension.

4-week HFD mouse model; RAW 264.7 macrophage assay.

Evidence Dimension	Body weight regulation mechanism and anti-inflammatory activity in diet-induced obesity model
Target Compound Data	C108297: attenuated HFD-induced body weight gain; reduced caloric intake (food + fructose); increased fat oxidation; increased WAT lipolysis; reduced gWAT macrophage infiltration and Il1β/Tnfα expression; 56% TNF-α suppression efficacy relative to 10⁻⁶ M dexamethasone in RAW 264.7 cells
Comparator Or Baseline	Mifepristone: attenuated body weight gain to a lesser extent than C108297; increased total and light-phase energy expenditure; increased BAT Ucp1 and Pgc-1α expression; decreased BAT lipid droplet size; no reduction in food/fructose intake; NO significant effect on adipose tissue inflammation or TNF-α secretion
Quantified Difference	C108297 provides dual anti-obesity + anti-inflammatory action (56% dexamethasone-efficacy TNF-α suppression); mifepristone provides anti-obesity action only (0% efficacy on inflammation parameters)
Conditions	C57Bl/6J male mice, 60% high-fat diet + 10% fructose water for 4 weeks; C108297 and mifepristone administered via diet admixture; in vitro: RAW 264.7 macrophages stimulated with LPS, pre-incubated with C108297 (10⁻⁶ to 10⁻⁹ M) for 2 h; data from van den Heuvel et al. 2016

Why This Matters

For metabolic syndrome research requiring simultaneous interrogation of obesity and inflammation pathways, C108297 is the only SGRM demonstrated to capture both phenotypes in a single agent; mifepristone cannot replicate the anti-inflammatory component.

• [1] van den Heuvel JK, Boon MR, van Hengel I, Peschier-van der Put E, van Beek L, van Harmelen V, et al. Identification of a selective glucocorticoid receptor modulator that prevents both diet-induced obesity and inflammation. Br J Pharmacol. 2016;173(11):1793–1804. doi:10.1111/bph.13477 View Source

HPA Axis Preservation vs. RU486 Disinhibition

A critical liability of full GR antagonists is disinhibition of the hypothalamic–pituitary–adrenal (HPA) axis, leading to elevated basal glucocorticoid levels that counteract therapeutic GR blockade. In adrenal-intact rats, subchronic RU486 treatment (40 mg/kg) significantly elevated the amplitude of the basal diurnal corticosterone rhythm by increasing evening corticosterone levels, whereas C108297 (20 mg/kg) did not alter basal corticosterone rhythmicity [1]. Under acute restraint stress, both compounds comparably suppressed stress-induced corticosterone (RU486: 301 ± 69 ng/mL; C108297: 273 ± 52 ng/mL vs. vehicle control: 409 ± 36 ng/mL, representing ~25–26% reduction for each), but only RU486 caused sustained HPA axis overactivation at baseline [1]. The PNAS 2013 study authors concluded that C108297 'does not lead to disinhibition of the hypothalamus–pituitary–adrenal axis,' a property that distinguishes it from RU486 and other pure antagonists [1].

HPA Axis Preservation vs. RU486

Head-to-head

C108297: no alteration of basal diurnal corticosterone; stress-induced corticosterone reduction ~26%

RU486: elevated evening basal corticosterone (HPA disinhibition); similar stress reduction

Preserves HPA axis homeostasis; avoids hypercortisolism confound in chronic stress models.

5-day subchronic rat study; acute restraint stress.

Evidence Dimension	HPA axis basal activity and stress reactivity following subchronic treatment
Target Compound Data	C108297 (20 mg/kg/day, 5 days): no effect on basal diurnal corticosterone rhythm; stress-induced corticosterone = 273 ± 52 ng/mL (26% reduction vs. vehicle 409 ± 36 ng/mL); no HPA disinhibition
Comparator Or Baseline	RU486 (40 mg/kg/day, 5 days): significantly increased evening basal corticosterone (HPA disinhibition); stress-induced corticosterone = 301 ± 69 ng/mL (25% reduction vs. vehicle); RU486 elevated basal evening corticosterone without affecting morning levels
Quantified Difference	C108297 preserves basal HPA axis homeostasis (no disinhibition); RU486 causes significant basal HPA axis overactivation. Stress-induced corticosterone suppression is equivalent (~25–26%) for both compounds.
Conditions	Adrenal-intact male rats, subchronic 5-day oral treatment, basal diurnal corticosterone measured AM/PM, acute 30-min restraint stress paradigm; data from Zalachoras et al. 2013, Figure 4

Why This Matters

For chronic stress and neuropsychiatric research models, RU486's HPA disinhibition introduces a confounding neuroendocrine variable that C108297 avoids, enabling cleaner interpretation of GR-dependent behavioral and molecular endpoints.

• [1] Zalachoras I, Houtman R, Atucha E, Devos R, Tijssen AMI, Hu P, et al. Differential targeting of brain stress circuits with a selective glucocorticoid receptor modulator. Proc Natl Acad Sci USA. 2013;110(19):7910–7915. doi:10.1073/pnas.1219411110 View Source

AR Signaling Integrity vs. Mifepristone Crosstalk

Mifepristone is a well-documented modulator of androgen receptor (AR) signaling—it enhances AR-nuclear receptor corepressor interactions and, under low-androgen conditions, has been shown to promote prostate cancer cell growth and impair enzalutamide response [1]. In contrast, in LAPC4 prostate cancer cells, C108297 (1 µM) completely blocked dexamethasone-induced SGK1 expression (a GR target gene) without affecting AR transcriptional activity, whereas mifepristone inhibits GR activity but simultaneously perturbs AR signaling [1][2]. In vivo, C108297 significantly inhibited CRPC progression selectively in high GR-expressing xenograft models, with no effect on low GR-expressing tumors, confirming GR-pathway specificity without AR crosstalk [2]. Transcriptomic analysis confirmed that C108297 blocks GR-mediated proliferative gene pathways (including AKAP12, FKBP5, SGK1, CEBPD, ZBTB16) without altering AR-dependent transcriptional programs [2].

AR Signaling Integrity vs. Mifepristone

Head-to-head

C108297: blocks GR target genes (SGK1) without AR transcriptional interference

Mifepristone: modulates AR signaling; promotes CRPC cell growth under low-androgen conditions

GR-specific pathway blockade for prostate cancer research; no AR crosstalk.

LAPC4 prostate cancer cells; CRPC xenograft models.

Evidence Dimension	Androgen receptor (AR) signaling interference
Target Compound Data	C108297 (1 µM): completely blocks dexamethasone-induced SGK1 expression in LAPC4 cells; no effect on AR transcriptional activity; inhibits CRPC progression only in high GR-expressing xenografts; blocks GR target genes (AKAP12, FKBP5, SGK1, CEBPD, ZBTB16) without altering AR programs
Comparator Or Baseline	Mifepristone: inhibits GR activity but also modulates AR signaling; enhances AR-nuclear receptor corepressor binding; under low-androgen conditions, promotes prostate cancer cell growth and impairs enzalutamide response
Quantified Difference	C108297: GR-specific transcriptional blockade with no detectable AR crosstalk. Mifepristone: dual GR/AR activity with documented AR agonism under androgen-depleted conditions.
Conditions	LAPC4 prostate cancer cells co-treated with dexamethasone ± SGRMs; in vivo: high and low GR-expressing CRPC xenograft models; transcriptome analysis following AR blockade + GR activation; data from Kach et al. 2017 and related references

Why This Matters

For prostate cancer or androgen-signaling research, mifepristone's AR activity contaminates GR-focused experimental conclusions; C108297 provides a clean GR-modulatory tool without AR pathway interference.

• [1] Kach J, Long TM, Conzen SD, Szmulewitz RZ. Selective glucocorticoid receptor modulators (SGRMs) delay castrate-resistant prostate cancer growth. Mol Cancer Ther. 2017;16(8):1680–1692. doi:10.1158/1535-7163.MCT-16-0923 View Source
• [2] Isikbay M, Otto K, Tunc I, Kregel S, Kach J, Cai Y, et al. Glucocorticoid receptor activity contributes to resistance to androgen-targeted therapy in prostate cancer. Horm Cancer. 2014;5(2):72–89. doi:10.1007/s12672-014-0173-2 (supporting reference for mifepristone AR crosstalk liability) View Source

CNS Tissue-Selective Modulation vs. Dexamethasone and RU486

C108297 induces a unique GR-coregulator interaction profile that is quantitatively and qualitatively distinct from both the full agonist dexamethasone and the antagonist RU486, as demonstrated by MARCoNI (Microarray Assay for Real-time Coregulator-Nuclear receptor Interaction) profiling [1]. Functionally, this translates into a tissue- and gene-selective modulation pattern: C108297 acts as a GR antagonist in the hippocampal neurogenesis paradigm—partially reversing chronic corticosterone-induced suppression of BrdU-positive newborn cells (significant post-hoc at P < 0.001 vs. vehicle in corticosterone-treated animals)—yet acts as a partial agonist for hypothalamic CRH gene suppression and as a full agonist for GR-dependent memory consolidation of inhibitory avoidance training (significantly increased retention latencies vs. vehicle, P < 0.001, an effect blocked by RU486 pretreatment) [1]. In contrast, dexamethasone acts as a full agonist across all three paradigms, and RU486 acts as a full antagonist [1]. This context-dependent partial modulation is a defining pharmacological feature not shared by pure agonists or pure antagonists.

CNS Tissue-Selective Modulation vs. DEX & RU486

Head-to-head

C108297: antagonist for hippocampal neurogenesis suppression; partial agonist for CRH; full agonist for memory consolidation

Dex/RU486: full agonist or full antagonist; do not dissociate CNS endpoints

Enables dissection of beneficial vs. pathogenic GR signaling in CNS models.

MARCoNI coregulator profiling; rat neurogenesis and memory tasks.

Evidence Dimension	Context-dependent functional modulation across CNS endpoints
Target Compound Data	C108297 (20–50 mg/kg): antagonist for corticosterone-suppressed hippocampal neurogenesis (increased BrdU+ cell survival, P < 0.001); partial agonist for PVN CRH gene suppression; full agonist for inhibitory avoidance memory consolidation (increased retention latency, P < 0.001 vs. vehicle); no HPA disinhibition
Comparator Or Baseline	Dexamethasone: full agonist for neurogenesis suppression, CRH suppression, and memory consolidation. RU486: full antagonist for all three endpoints; causes HPA disinhibition. C108297 MARCoNI coregulator interaction profile: unique pattern with both shared and distinct motif interactions compared with dexamethasone-bound and RU486-bound GR
Quantified Difference	C108297 is the only tested GR ligand that simultaneously antagonizes neurogenesis suppression while agonizing memory consolidation; neither dexamethasone nor RU486 can replicate this dissociated pattern
Conditions	Adult male rats; chronic corticosterone (40 mg/kg/day, 3 weeks) + C108297 (50 mg/kg, last 4 days) for neurogenesis (BrdU/DCX immunohistochemistry); acute C108297 (20 mg/kg) for CRH hnRNA/mRNA in PVN and CeA; single-trial inhibitory avoidance task for memory consolidation; data from Zalachoras et al. 2013

Why This Matters

For neuroscience research targeting GR in stress-related psychopathology, C108297 uniquely permits dissection of beneficial GR signaling (memory, HPA feedback) from pathogenic GR signaling (neurogenesis suppression) within the same experimental subject—a capability not achievable with dexamethasone or RU486.

• [1] Zalachoras I, Houtman R, Atucha E, Devos R, Tijssen AMI, Hu P, et al. Differential targeting of brain stress circuits with a selective glucocorticoid receptor modulator. Proc Natl Acad Sci USA. 2013;110(19):7910–7915. doi:10.1073/pnas.1219411110 View Source

C108297 – Research Application Scenarios

Metabolic Syndrome: Obesity and Inflammation Phenotyping

C108297 is the only GR modulator demonstrated to concurrently reduce diet-induced body weight gain (via caloric intake reduction and enhanced fat oxidation) and attenuate adipose tissue inflammation (macrophage infiltration, Il1β/Tnfα expression, and LPS-stimulated TNF-α secretion with 56% efficacy relative to dexamethasone) in a single in vivo model [1]. This dual-action profile makes it the compound of choice for studies investigating the obesity–inflammation nexus in metabolic syndrome, where mifepristone fails to capture the anti-inflammatory dimension and dexamethasone exacerbates metabolic dysfunction. Procurement of C108297 enables experimental designs that interrogate both arms of metabolic pathophysiology without requiring combination treatments [1].

Neuropsychiatric Research with HPA Axis Integrity

C108297 is uniquely suited for chronic stress and depression research where preservation of basal HPA axis homeostasis is critical. Unlike RU486, which causes HPA axis disinhibition and elevated basal corticosterone, C108297 does not alter diurnal corticosterone rhythmicity while still exerting GR antagonism in stress-responsive brain circuits and GR agonism for memory consolidation [2]. This allows researchers to study GR contributions to stress psychopathology without the confounding variable of drug-induced hypercortisolism. The compound has been validated in chronic variable stress, chronic corticosterone exposure, and status epilepticus models for this purpose [2][3].

CRPC Research: GR-Driven Resistance Mechanisms

In CRPC research where GR upregulation serves as a resistance mechanism to androgen receptor pathway inhibitors, C108297 provides GR pathway blockade without the confounding AR modulatory activity inherent to mifepristone [4]. C108297 potently inhibits GR transcriptional activity in prostate cancer cells (completely blocking dexamethasone-induced SGK1 expression at 1 µM), suppresses GR-mediated proliferative gene expression programs (AKAP12, FKBP5, SGK1, CEBPD, ZBTB16), and significantly inhibits CRPC progression in high GR-expressing xenografts while sparing low GR-expressing tumors [4]. This selectivity profile is essential for cleanly attributing anti-tumor effects to GR antagonism rather than off-target AR modulation [4].

Seizure-Induced Brain Pathology and Neuroinflammation

C108297 has been specifically validated in a pilocarpine-induced status epilepticus (SE) mouse model, where 10-day treatment initiated one day post-SE attenuated corticosterone hypersecretion, reduced hilar ectopic granule cell density, and decreased microglial proliferation [3]. This extends C108297's utility into epilepsy and neuroinflammation research, where GR modulation may mitigate SE-induced structural brain changes. The compound's demonstrated blood–brain barrier penetration (oral dosing at 20–50 mg/kg producing central GR effects in rodents) supports its use in CNS-targeted preclinical studies [2][3].

Application

Selection Property

Validation Focus

Metabolic syndrome: obesity-inflammation nexus studies

Dual body weight and adipose inflammation model endpoints

Adipose tissue macrophage infiltration; inflammatory cytokine profiling (Il1β, Tnfα)

Chronic stress and depression models with HPA integrity

HPA axis homeostasis preservation; no basal corticosterone disinhibition

Diurnal corticosterone rhythm; stress-induced behavioral endpoints

Castration-resistant prostate cancer: GR-driven resistance pathway studies

GR-specific transcriptional blockade without AR crosstalk

GR target gene expression (SGK1, FKBP5); xenograft progression endpoints

Status epilepticus-induced brain pathology and neuroinflammation

Blood-brain barrier penetration; central GR modulation

Hilar ectopic granule cell density; microglial proliferation; corticosterone hypersecretion

• [1] van den Heuvel JK, Boon MR, van Hengel I, Peschier-van der Put E, van Beek L, van Harmelen V, et al. Identification of a selective glucocorticoid receptor modulator that prevents both diet-induced obesity and inflammation. Br J Pharmacol. 2016;173(11):1793–1804. doi:10.1111/bph.13477 View Source
• [2] Zalachoras I, Houtman R, Atucha E, Devos R, Tijssen AMI, Hu P, et al. Differential targeting of brain stress circuits with a selective glucocorticoid receptor modulator. Proc Natl Acad Sci USA. 2013;110(19):7910–7915. doi:10.1073/pnas.1219411110 View Source
• [3] Wulsin AC, Kraus KL, Franco-Villanueva A, Chen Y, Herman JP. The glucocorticoid receptor specific modulator CORT108297 reduces brain pathology following status epilepticus. Exp Neurol. 2021;341:113703. doi:10.1016/j.expneurol.2021.113703 View Source
• [4] Kach J, Long TM, Conzen SD, Szmulewitz RZ. Selective glucocorticoid receptor modulators (SGRMs) delay castrate-resistant prostate cancer growth. Mol Cancer Ther. 2017;16(8):1680–1692. doi:10.1158/1535-7163.MCT-16-0923 View Source